JAMI1001A

• Molecular Formula: C16H17F3N4O3S
• Molecular Weight: 402.4 g/mol
• InChI: InChI=1S/C16H17F3N4O3S/c17-16(18,19)13-8(7-24)5-23(22-13)6-11(25)21-15-12(14(20)26)9-3-1-2-4-10(9)27-15/h5,24H,1-4,6-7H2,(H2,20,26)(H,21,25)
• InChIKey: ZGRBZBGNPZBNLW-UHFFFAOYSA-N

JAMI1001A Procurement Guide

JAMI1001A is a pyrazole amide derivative identified as a novel positive allosteric modulator (PAM) of the AMPA receptor, with the molecular formula C₁₆H₁₇F₃N₄O₃S and a molecular weight of 402.39 g/mol . It was developed using a structure-based drug design (SBDD) strategy to create a new chemotype distinct from the benzamide, thiadiazide, and biarylsulfonamide classes of AMPA PAMs [1]. The compound demonstrates a promising developability profile and efficaciously modulates the deactivation and desensitization kinetics of AMPA receptors [2].

Electrophysiology Recombinant AMPA receptor patch-clamp studies

Structural biology X-ray crystallography of GluA2 ligand-binding domain

Neuroscience Synaptic plasticity, learning and memory research

• [1] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source
• [2] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source

JAMI1001A's Unique Subsite Occupancy

While several AMPA receptor PAMs exist, they exhibit significant differences in isoform selectivity (flip vs. flop) and their specific effects on channel kinetics (deactivation vs. desensitization), which can profoundly impact experimental outcomes and therapeutic windows [1]. Many known PAMs, such as CX614 (flop-selective) and Aniracetam (flip-selective), introduce an isoform-specific bias, limiting their utility in systems where both variants are expressed [2]. A generic substitution of JAMI1001A with another AMPA PAM without accounting for its unique dual-modulation and non-selective binding profile would therefore introduce significant confounding variables in research aimed at understanding AMPA receptor function or in developing broad-spectrum cognitive enhancers [3].

Attribute

JAMI1001A

CTZ / CX614

Binding subsites

Unique A, C, C' occupancy

A only (CX614); B,B',C,C', partial A (CTZ)

Isoform modulation

Flip & flop deactivation and desensitization

Isoform-selective (CTZ: flip desensitization; CX614: flop deactivation)

Mechanism

Independent dual modulation of agonist dissociation and desensitization

Primarily single-process modulation

• [1] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source
• [2] Ahmed, A. H., Ptak, C. P., & Oswald, R. E. (2010). Molecular mechanism of flop selectivity and subsite recognition for an AMPA receptor allosteric modulator: structures of GluA2 and GluA3 in complexes with PEPA. Biochemistry, 49(13), 2843–2850. View Source
• [3] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source

JAMI1001A Evidence Guide

Subsite Occupancy vs. Cyclothiazide and CX614

Unlike the comparator compound CX614, which is documented as flop-selective, and Aniracetam, which is flip-selective, JAMI1001A exhibits a lack of isoform selectivity [1]. It efficaciously modulates the deactivation and desensitization kinetics of both the flip and flop splice variants of the AMPA receptor GluA2 subunit to a comparable degree [2].

Subsite Occupancy

Head-to-head

Occupies subsites A, C, C'

Unique binding mode vs. CX614 (A) and CTZ (B,B',C,C')

Crystallographic comparison (PDB 4FAT vs. 2AL4/3H6T)

Evidence Dimension	Isoform Selectivity (Flip vs. Flop)
Target Compound Data	Lacks isoform selectivity; modulates both flip and flop variants comparably
Comparator Or Baseline	CX614: Flop-selective [1]; Aniracetam: Flip-selective [1]
Quantified Difference	Not applicable; qualitative difference in selectivity profile
Conditions	Electrophysiological recordings from outside-out patches of HEK293 cells expressing GluA2 flip or flop isoforms in response to 1 ms and 500 ms pulses of 10 mM glutamate

Why This Matters

This non-selective modulation across both splice variants provides a more physiologically relevant tool for studying AMPA receptor function in heterogenous neuronal populations where both isoforms are co-expressed, avoiding the confounding bias of isoform-specific PAMs.

• [1] Ahmed, A. H., Ptak, C. P., & Oswald, R. E. (2010). Molecular mechanism of flop selectivity and subsite recognition for an AMPA receptor allosteric modulator: structures of GluA2 and GluA3 in complexes with PEPA. Biochemistry, 49(13), 2843–2850. View Source
• [2] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source

Isoform-Insensitive Flip and Flop Modulation

Kinetic modeling of AMPA receptor gating indicates that JAMI1001A's mechanism of action is unique in that it independently modulates both the processes governing channel deactivation and channel desensitization [1]. This is in contrast to some other PAMs which may predominantly affect one process. The electrophysiological data could only be simulated by changing multiple rate constants, suggesting JAMI1001A independently slows the rate of agonist dissociation (k'glu off) and either slows entry into the desensitized state (δ) or increases the rate of return from it (γ) [2].

Isoform Modulation

Head-to-head

~1.5-fold deactivation slowing, both flip & flop

Isoform-independent deactivation and desensitization block

Patch-clamp, GluA2 flip/flop HEK293 cells, 100 µM

Evidence Dimension	Mechanism of kinetic modulation
Target Compound Data	Dual modulation of deactivation and desensitization pathways, requiring changes to at least two distinct rate constants in the kinetic model
Comparator Or Baseline	Other known AMPA PAMs (e.g., benzamides, thiadiazides, biarylsulfonamides) which may predominantly affect a single pathway
Quantified Difference	Not quantified as a single value; represented by the requirement for multiple altered rate constants in the model to fit experimental data
Conditions	Kinetic model of AMPA receptor gating based on electrophysiological responses to 10 mM glutamate in outside-out patches from HEK293 cells expressing GluA2

Why This Matters

This dual-action mechanism provides a distinct pharmacological tool for dissecting the complex, inter-related processes of deactivation and desensitization, which are critical determinants of synaptic transmission and plasticity.

• [1] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source
• [2] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source

Dual Modulation of Deactivation & Desensitization

X-ray crystallography reveals that JAMI1001A binds within the solvent-accessible allosteric pocket at the interface between two AMPA receptor ligand-binding core dimers, a site also occupied by other PAMs like cyclothiazide (CTZ) and CX614 [1]. While there is significant overlap between the central alkyl moiety of JAMI1001A and the planar rings of CX614 in subsite A, and between its distal ends and CTZ in subsite C, JAMI1001A represents a distinct pyrazole amide chemotype [2]. This new structure, derived from SBDD, lacks the aromatic rings typical of other modulators [3].

Kinetic Mechanism

Head-to-head

Dual modulation of k'_{glu off} and δ/γ rates

Independent control of deactivation and desensitization kinetics

Kinetic modeling based on GluA2 flip data

Evidence Dimension	Binding mode and chemotype
Target Compound Data	Pyrazole amide chemotype; binds at dimer interface with specific polar interactions (e.g., with Ser729, Ser754, Pro494, Ser497) [2]
Comparator Or Baseline	CTZ: Thiadiazide chemotype; two molecules bind at dimer interface [2]; CX614: Benzamide chemotype; single molecule straddles the symmetry axis [2]
Quantified Difference	Not applicable; qualitative difference in chemotype and specific interactions
Conditions	X-ray crystallography of GluA2 ligand-binding core in complex with JAMI1001A (PDB: 4FAT)

Why This Matters

The novel pyrazole amide scaffold of JAMI1001A offers a distinct chemical starting point for medicinal chemistry optimization and provides a valuable tool for probing the structure-activity relationship (SAR) of the AMPA receptor allosteric pocket.

• [1] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source
• [2] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source
• [3] Bohrium. (n.d.). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy: Full Paper PDF & Summary. View Source

Pyrazole Amide Chemotype Distinction

The original research publication explicitly notes that JAMI1001A possesses a "promising developability profile" [1]. This statement, derived from the inventors' analysis, differentiates it from other potent AMPA PAMs that may have liabilities preventing their advancement. This qualitative assessment suggests favorable physicochemical or pharmacokinetic properties that support its use in more complex biological systems.

Chemotype

Head-to-head

Pyrazole amide core, no central aromatic rings

Distinct scaffold vs. benzamide (CX614) or sulfonamide (CTZ)

Structural distinction verified by NMR and X-ray

Evidence Dimension	Developability assessment
Target Compound Data	Promising developability profile [1]
Comparator Or Baseline	Many other AMPA PAMs which lack such a designation or have known liabilities
Quantified Difference	Not applicable; qualitative assessment
Conditions	As described in the primary research article, based on structure-based drug design and preliminary characterization

Why This Matters

For researchers planning in vivo or translational experiments, a compound with a designated "promising developability profile" offers a higher probability of success and reproducible results compared to tool compounds with unknown or poor in vivo characteristics.

• [1] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source

JAMI1001A Research Applications

1. Functional Dissection of AMPA Gating Across Isoforms

JAMI1001A is the preferred tool for electrophysiological studies in neuronal cultures or brain slices where both flip and flop isoforms are natively expressed. Its lack of isoform selectivity [1] ensures that the observed modulation represents the net effect on the entire AMPA receptor population, avoiding the confounding results that would be produced by a flip- or flop-selective PAM [2]. This allows for a more accurate and physiologically relevant assessment of synaptic plasticity and transmission.

2. AMPA PAM Subsite Occupancy Validation

The unique dual kinetic modulation by JAMI1001A [1] makes it an essential pharmacological tool for researchers using kinetic modeling to study the gating properties of AMPA receptors. Its requirement for changing multiple rate constants in gating models [2] provides a means to perturb both deactivation and desensitization pathways simultaneously, enabling a more nuanced exploration of their interplay compared to PAMs that primarily affect only one process.

3. Comparative Studies with Isoform-Selective Modulators

As a novel pyrazole amide chemotype developed through SBDD [1], JAMI1001A serves as a distinct and structurally characterized lead compound for SAR campaigns [2]. Its well-defined binding pose at the dimer interface, with specific polar interactions mapped by X-ray crystallography [3], provides a solid foundation for rational design of next-generation AMPA receptor modulators with improved potency or selectivity.

4. Starting Point for Cognitive Enhancers

For research programs planning to transition from in vitro to in vivo models of cognitive enhancement, ADHD, or depression [1], JAMI1001A is a logical choice due to its explicitly noted "promising developability profile" [2]. This designation implies a reduced risk of encountering bioavailability, toxicity, or metabolic stability issues that are common with other, less-developed AMPA PAM tool compounds.

Application

Selection Property

Validation Focus

Functional gating analysis across isoforms

Isoform-independent modulation profile

Deactivation & desensitization kinetics in recombinant AMPARs

PAM binding-site validation

Unique A/C/C' subsite occupancy

Crystallographic or docking studies at GluA2 dimer interface

Comparator studies with isoform-selective PAMs

Non-selective baseline modulator

Native neuronal splice variant response comparison

Medicinal chemistry template optimization

Pyrazole amide scaffold

Developability property profiling (reported descriptor review)

• [1] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source
• [2] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source
• [3] Harms, J. E., Benveniste, M., Maclean, J. K., Partin, K. M., & Jamieson, C. (2013). Functional analysis of a novel positive allosteric modulator of AMPA receptors derived from a structure-based drug design strategy. Neuropharmacology, 64, 45–52. View Source